Cas no 12325-81-4 (Lanthanum sulfide(LaS2))

• Product Name: Lanthanum sulfide(LaS2)
• CAS No: 12325-81-4
• MF: La₂S₃
• MW: 374.006000518799
• CID: 138669
• PubChem ID: 165996
• Update Time: 2025-04-19

Lanthanum sulfide(LaS2) Chemical and Physical Properties

Names and Identifiers

• Lanthanum sulfide(LaS2)
• LANTHANUM SULFIDE
• LANTHANUM (III) SULFIDE
• lanthanum disulphide
• lanthanum(II) sulfide
• Lanthanum sulfide (La2S3)
• 12031-49-1
• Lanthanum(3+) sulfide
• Lanthanum disulfide
• Dilanthanum trisulphide
• lanthanum(3+);trisulfide
• Lanthanum(III) sulfide
• 12325-81-4
• MFCD00016168
• Lanthanum sulfide (2/3)
• Lanthanum sulfide (La10S15)
• Lanthanum sesquisulfide (La2S3)
• Lanthanum sesquisulfide
• EINECS 234-752-8
• Dilanthanum trisulfide
• DTXSID40923320

• Inchi： 1S/2La.3S/q2*+3;3*-2
• InChI Key： YTYSNXOWNOTGMY-UHFFFAOYSA-N
• SMILES： [La+3].[La+3].[S-2].[S-2].[S-2]

Computed Properties

• Exact Mass: 379.77600
• Monoisotopic Mass: 373.72894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3Ų

Experimental Properties

• PSA: 75.90000
• LogP: -1.60620

Lanthanum sulfide(LaS2) Security Information

• Hazardous Material transportation number：UN 2813
• Safety Term：4.3
• Packing Group：II
• Packing Group：II
• Hazard Level：4.3
• HazardClass：4.3
• PackingGroup：II